Cas no 1270453-25-2 (tert-butyl N-2-amino-2-(3-methylpyridin-2-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(3-methylpyridin-2-yl)ethylcarbamate
• CAS No: 1270453-25-2
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 5790569
• PubChem ID: 165663416
• Update Time: 2025-06-09

tert-butyl N-2-amino-2-(3-methylpyridin-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-amino-2-(3-methylpyridin-2-yl)ethyl]carbamate
• EN300-1878640
• 1270453-25-2
• tert-butyl N-2-amino-2-(3-methylpyridin-2-yl)ethylcarbamate

• Inchi： 1S/C13H21N3O2/c1-9-6-5-7-15-11(9)10(14)8-16-12(17)18-13(2,3)4/h5-7,10H,8,14H2,1-4H3,(H,16,17)
• InChI Key： KOOHSWPUGHVAET-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C(C)=CC=CN=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.16337692g/mol
• Monoisotopic Mass: 251.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-2-amino-2-(3-methylpyridin-2-yl)ethylcarbamate

Professional Introduction to Compound with CAS No. 1270453-25-2 and Product Name: tert-butyl N-2-amino-2-(3-methylpyridin-2-yl)ethylcarbamate

The compound with the CAS number 1270453-25-2 and the product name tert-butyl N-2-amino-2-(3-methylpyridin-2-yl)ethylcarbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry.

The molecular formula of this compound can be expressed as C₁₄H₂₁N₃O₂, which highlights its complex and multifaceted nature. The presence of a tert-butyl group, an amino group, and a 3-methylpyridin-2-yl moiety contributes to its distinctive chemical properties. These structural features not only make it a subject of interest for synthetic chemists but also open up possibilities for its use in various biochemical pathways.

In recent years, there has been a growing interest in the development of novel carbamates as pharmacological agents. Carbamates are known for their versatility and have been explored in the treatment of a wide range of diseases, including neurological disorders, cancer, and infectious diseases. The compound in question, with its specific substitution pattern, exhibits promising characteristics that make it a valuable candidate for further investigation.

One of the most intriguing aspects of this compound is its potential role in modulating enzymatic activity. The 3-methylpyridin-2-yl group, in particular, has been shown to interact with various enzymes, influencing their catalytic properties. This interaction is crucial for the development of enzyme inhibitors, which are widely used in therapeutic interventions. The tert-butyl group further enhances the stability of the compound, making it more suitable for long-term studies and clinical trials.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions. Advanced synthetic methodologies have been employed to ensure high yields and purity. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex pyridine ring system. These reactions not only highlight the expertise of modern organic chemistry but also underscore the importance of innovative approaches in drug discovery.

Evidence from recent studies suggests that derivatives of carbamates can exhibit significant pharmacological effects. For instance, modifications at the amino group can alter the binding affinity to target proteins, thereby enhancing therapeutic efficacy. The compound with CAS No. 1270453-25-2 and its product name tert-butyl N-2-amino-2-(3-methylpyridin-2-yl)ethylcarbamate are being investigated for their potential as lead compounds in the development of new drugs.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been utilized to predict how it interacts with biological targets. These predictions are essential for designing experiments that will validate its therapeutic potential. By integrating experimental data with computational insights, researchers can accelerate the drug discovery process significantly.

In conclusion, the compound with CAS No. 1270453-25-2 and the product name tert-butyl N-2-amino-2-(3-methylpyridin-2-yl)ethylcarbamate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover more about its properties and applications, it is likely to play an increasingly important role in addressing various health challenges.